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Compound of Interest

Compound Name: D149 Dye
Cat. No.: B1141169
Get Quote
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For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential information on the
operational and disposal plans for D149 dye, a high-extinction-coefficient metal-free organic
sensitizer. Adherence to these procedural steps is critical for environmental protection and
workplace safety.

Core Safety and Handling Information

D149 dye, an indoline-based compound, is classified as a combustible solid and is highly
hazardous to water (Water Hazard Class 3).[1] Therefore, stringent disposal protocols must be
followed to prevent environmental contamination. Always consult the Safety Data Sheet (SDS)
provided by the supplier for the most specific and up-to-date information before handling and
disposal.

Personal Protective Equipment (PPE): When handling D149 dye in its solid form or in solution,
the following PPE is mandatory:

e Gloves: Chemical-resistant gloves (e.g., nitrile, latex).[2]

o Eye Protection: Safety glasses or goggles.[2]
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» Respiratory Protection: A particle filter mask should be worn when handling the dye powder
to avoid inhalation.[2] For simmering dye baths, a dual cartridge respirator mask with acid
gas cartridges is recommended.[2]

o Lab Coat: To protect from spills and splashes.

Quantitative Data Summary

For safe and effective laboratory operations, refer to the following quantitative data for D149

dye.
Property Value Source
Molecular Formula C42H35N304S3 [3]
Molecular Weight 741.94 g/mol [3]
Appearance Light brown to black solid [3]
Storage Temperature 4°C (protect from light) [3]
In-solvent Storage "80°C (6 months), -20°C (1 [3]
month)
Water Hazard Class (WGK) 3 (highly hazardous to water) [1]
Storage Class 11 (Combustible Solids) [1]

Experimental Protocols for Disposal

The following protocols provide a step-by-step guide for the safe disposal of D149 dye waste.
These procedures are based on general best practices for handling hazardous chemical dyes
and should be adapted to comply with local regulations and institutional policies.

Protocol 1: Disposal of Solid D149 Dye Waste

o Collection: Collect all solid D149 dye waste, including contaminated consumables (e.g.,
weighing paper, gloves, pipette tips), in a designated, clearly labeled hazardous waste
container.
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o Container Labeling: The label should include the chemical name ("D149 Dye"), the hazard
classification (Combustible Solid, Water Hazard Class 3), and the date of accumulation.

» Storage: Store the sealed hazardous waste container in a designated, well-ventilated area
away from heat sources and incompatible materials.

» Disposal: Arrange for pickup and disposal by a certified hazardous waste management
company. Do not dispose of solid D149 dye in regular trash.

Protocol 2: Disposal of D149 Dye Solutions

o Waste Segregation: Collect all aqueous and solvent-based solutions containing D149 dye in
separate, designated hazardous waste containers. Do not mix with other chemical waste
streams unless explicitly permitted by your institution's environmental health and safety
(EHS) office.

o Neutralization (for aqueous solutions):

[e]

If the dye solution is acidic or basic, it must be neutralized before disposal.

o

For acidic solutions, slowly add a weak base (e.g., sodium bicarbonate) while monitoring
the pH with a calibrated pH meter or pH strips.

o

For basic solutions, slowly add a weak acid (e.g., citric acid) while monitoring the pH.[2]

[¢]

Aim for a neutral pH range (typically 6-8), as specified by your local wastewater
regulations.

o Container Labeling: Label the waste container with the chemical name ("D149 Dye
Solution"), the solvent(s) used, the approximate concentration of the dye, and the relevant
hazard warnings.

o Storage: Store the sealed container in a secondary containment tray in a well-ventilated area
designated for hazardous liquid waste.

» Disposal: Contact your institution's EHS office or a certified hazardous waste disposal
service for collection and proper disposal. Do not pour D149 dye solutions down the drain.[4]
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D149 Dye Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of D149 dye waste.
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D149 Dye Disposal Workflow

Start: D149 Dye Waste Generated
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Collect in Labeled Hazardous Waste Container Collect in Labeled Hazardous Liquid Waste Container

Check pH of Aqueous Solution

Acidic or Basic

Store in Designated Area

Neutralize to pH 6-8 Neutral

Store in Secondary Containment

Arrange for Professional Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of D149 dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1141169?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/US/en/product/aldrich/736015
https://www.dummies.com/article/how-to-work-with-and-dispose-of-dyes-safely-173455/
https://www.medchemexpress.com/d149-dye.html
https://www.chemicalbook.com/msds/pigment-red-149.pdf
https://www.benchchem.com/product/b1141169/docs#safeguarding-research-proper-disposal-procedures-for-d149-dye
https://www.benchchem.com/product/b1141169/docs#safeguarding-research-proper-disposal-procedures-for-d149-dye
https://www.benchchem.com/product/b1141169/docs#safeguarding-research-proper-disposal-procedures-for-d149-dye
https://www.benchchem.com/product/b1141169/docs#safeguarding-research-proper-disposal-procedures-for-d149-dye
https://www.benchchem.com/product/b1141169?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141169?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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